Cas no 2229242-68-4 (2-(2-azidoethyl)-1-chloro-4-methylbenzene)

• Product Name: 2-(2-azidoethyl)-1-chloro-4-methylbenzene
• CAS No: 2229242-68-4
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 6059287
• PubChem ID: 152146249
• Update Time: 2025-07-02

2-(2-azidoethyl)-1-chloro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-1-chloro-4-methylbenzene
• 2229242-68-4
• EN300-1975433

• Inchi： 1S/C9H10ClN3/c1-7-2-3-9(10)8(6-7)4-5-12-13-11/h2-3,6H,4-5H2,1H3
• InChI Key： VKGSGQIPWLJHEK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 195.0563250g/mol
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 14.4Ų

Additional information on 2-(2-azidoethyl)-1-chloro-4-methylbenzene

Comprehensive Overview of 2-(2-azidoethyl)-1-chloro-4-methylbenzene (CAS No. 2229242-68-4): Properties, Applications, and Innovations

The compound 2-(2-azidoethyl)-1-chloro-4-methylbenzene (CAS No. 2229242-68-4) is a specialized aromatic derivative that has garnered significant attention in recent years due to its unique structural features and versatile applications. This molecule combines an azidoethyl group with a chloro-methylbenzene backbone, making it a valuable intermediate in organic synthesis, material science, and pharmaceutical research. Its CAS number 2229242-68-4 serves as a critical identifier for researchers and industry professionals seeking high-purity reagents for advanced projects.

One of the most intriguing aspects of 2-(2-azidoethyl)-1-chloro-4-methylbenzene is its role in click chemistry, a revolutionary approach to molecular assembly that has transformed drug discovery and polymer science. The presence of the azido group enables efficient cycloaddition reactions with alkynes, a process widely exploited in bioconjugation and nanomaterial fabrication. Recent studies highlight its utility in developing targeted drug delivery systems, where precise molecular tagging is essential for therapeutic efficacy.

From a structural perspective, the chloro and methyl substituents on the benzene ring impart distinct electronic and steric properties to this compound. These features influence its reactivity in palladium-catalyzed cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers frequently search for "CAS 2229242-68-4 solubility" or "2-(2-azidoethyl)-1-chloro-4-methylbenzene synthesis protocol," reflecting the compound's technical relevance in laboratory settings.

In material science, 2229242-68-4 has emerged as a precursor for functionalized polymers with tunable thermal and mechanical properties. Its incorporation into photoactive materials is particularly noteworthy, as the azido moiety can undergo photochemical transformations to create crosslinked networks. This aligns with growing interest in "smart materials for 3D printing" and "light-responsive coatings" – trending topics across scientific forums and industrial R&D departments.

The analytical characterization of 2-(2-azidoethyl)-1-chloro-4-methylbenzene typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Safety data sheets emphasize proper handling due to the compound's azide functionality, though it remains distinct from regulated substances. Environmental scientists are exploring its biodegradation pathways in response to queries about "green chemistry alternatives" and "sustainable chemical synthesis."

Looking ahead, CAS 2229242-68-4 holds promise for bioorthogonal chemistry applications, where its reactivity under physiological conditions could enable new diagnostic tools. Patent literature reveals growing interest in its use for fluorescent probes and molecular imaging agents, addressing the demand for "non-invasive detection methods" in medical research. As synthetic methodologies advance, this compound continues to bridge gaps between academic discovery and industrial innovation.